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Compound of Interest

Compound Name: Sulotroban

Cat. No.: B1203037 Get Quote

For researchers and scientists engaged in drug development, the proper disposal of chemical

compounds is a critical component of laboratory safety and environmental responsibility. This

guide provides essential information on the operational and disposal plan for Sulotroban, a

selective antagonist for the thromboxane A2 (TXA2) receptor. While specific disposal

guidelines for Sulotroban are not readily available, this document outlines a recommended

procedure based on general principles of pharmaceutical waste management and the known

characteristics of the compound.

Chemical and Physical Properties of Sulotroban
A summary of key quantitative data for Sulotroban is presented below to inform handling and

disposal decisions.

Property Value

Molecular Formula C16H17NO5S

Molecular Weight 335.37 g/mol

Form Solid

pKa (Predicted) 3.19 ± 0.10

Boiling Point (Predicted) 551.7 ± 60.0 °C

Density (Predicted) 1.328 ± 0.06 g/cm³
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Recommended Disposal Protocol for Sulotroban
In the absence of a specific Safety Data Sheet (SDS) detailing disposal procedures,

Sulotroban and its containers should be handled as potentially hazardous chemical waste.

This conservative approach ensures the safety of laboratory personnel and minimizes

environmental impact. The following step-by-step experimental protocol is recommended for

the disposal of Sulotroban.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Labeled, sealable, and compatible hazardous waste container.

Waste manifest or tracking form as required by your institution.

Procedure:

Risk Assessment: Before handling, conduct a risk assessment for the disposal process,

considering the quantity of waste and the potential for exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, a lab coat, and chemical-resistant gloves, when handling Sulotroban waste.

Waste Segregation: Do not mix Sulotroban waste with other chemical waste streams unless

compatibility has been confirmed. It should be collected in a dedicated, properly labeled

hazardous waste container.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "Sulotroban." Include the date of accumulation and any other

information required by your institution's Environmental Health and Safety (EHS)

department.

Container Management: Keep the waste container securely sealed when not in use. Store

the container in a designated, well-ventilated secondary containment area away from

incompatible materials.
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Disposal Request: Once the container is full or ready for disposal, follow your institution's

procedures to request a pickup from the EHS department or a licensed hazardous waste

disposal contractor.

Documentation: Complete all necessary waste manifest or tracking forms accurately and

retain a copy for your records.

Note: Under no circumstances should Sulotroban be disposed of down the drain or in regular

trash.

Logical Workflow for Sulotroban Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sulotroban in a laboratory setting.
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To cite this document: BenchChem. [Navigating the Disposal of Sulotroban: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203037#sulotroban-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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